Cas no 118499-73-3 (4-[[2-[(4-cyanophenyl)methoxy]phenoxy]methyl]benzonitrile)

• Product Name: 4-[[2-[(4-cyanophenyl)methoxy]phenoxy]methyl]benzonitrile
• CAS No: 118499-73-3
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 1210976
• PubChem ID: 14116728
• Update Time: 2025-04-20

4-[[2-[(4-cyanophenyl)methoxy]phenoxy]methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[2-[(4-cyanophenyl)methoxy]phenoxy]methyl]benzonitrile
• NSC727343
• CTK0F9856
• AGN-PC-000G2R
• Benzonitrile, 4,4'-[1,2-phenylenebis(oxymethylene)]bis-
• ACMC-20mnuf
• 4,2-phenylenebis(oxymethylene)]bisbenzonitrile
• 1,2-Bis(4-cyanobenzyloxy)benzene
• NSC727343; CTK0F9856; AGN-PC-000G2R; Benzonitrile, 4,4'-[1,2-phenylenebis(oxymethylene)]bis-; ACMC-20mnuf; 4,2-phenylenebis(oxymethylene)]bisbenzonitrile; 1,2-Bis(4-cyanobenzyloxy)benzene;
• 118499-73-3
• NSC-727343
• 4,4'-[1,2-Phenylenebis(oxymethylene)]dibenzonitrile
• DTXSID30556126

• Inchi： 1S/C22H16N2O2/c23-13-17-5-9-19(10-6-17)15-25-21-3-1-2-4-22(21)26-16-20-11-7-18(14-24)8-12-20/h1-12H,15-16H2
• InChI Key： ONLDGRYTAAXJGZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C#N)=CC=1)C1=CC=CC=C1OCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 340.12128
• Monoisotopic Mass: 340.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04
• LogP: 4.58796